2-(methylthio)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2-methylsulfanyl-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C18H22N4OS/c1-24-16-6-3-2-5-15(16)17(23)21-13-14-7-11-22(12-8-14)18-19-9-4-10-20-18/h2-6,9-10,14H,7-8,11-13H2,1H3,(H,21,23)
• InChI Key: VRCXIHONXOYKJR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCC2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol

Description

2-(methylthio)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential application in the development of novel drugs. The compound is commonly referred to as MPPB, and it has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments.

Scientific Research Applications

Nonaqueous Capillary Electrophoresis

Nonaqueous capillary electrophoresis has been developed for the separation of imatinib mesylate and related substances, including compounds with pyrimidinyl and piperidinyl groups similar to the chemical . This method offers a promising approach for quality control in the synthesis of complex molecules, highlighting the importance of precise analytical techniques in drug development and manufacturing (Ye et al., 2012).

Antineoplastic Tyrosine Kinase Inhibitor Metabolism

The metabolism of flumatinib, an antineoplastic tyrosine kinase inhibitor, in chronic myelogenous leukemia patients has been explored. This research provides insights into the metabolic pathways of complex therapeutic agents, potentially guiding the design of new compounds with optimized pharmacokinetic profiles (Gong et al., 2010).

Histone Deacetylase Inhibition

Research into compounds like N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) has revealed their potential as isotype-selective histone deacetylase (HDAC) inhibitors. Such inhibitors are of interest for their anticancer properties, showing the significant role of chemical synthesis in discovering new therapeutic agents (Zhou et al., 2008).

Antiemetic Activity of Methylthiopyrimidines

The synthesis and pharmacological evaluation of a series of 4-piperazinopyrimidines bearing a methylthio substituent have identified compounds with notable antiemetic activity. This research underscores the potential for designing new medications to alleviate symptoms in clinical settings, demonstrating the broad applicability of chemical compounds in therapeutic interventions (Mattioda et al., 1975).